Cas no 2172467-74-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid)

1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid is an Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexane backbone with a carboxylic acid functionality and an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound's sterically hindered 2-methylbutanamido moiety enhances conformational control in peptide design. This derivative is particularly useful for introducing constrained, non-natural amino acid residues into peptide sequences, enabling precise modulation of secondary structure and bioactivity. The Fmoc group allows for mild deprotection conditions, minimizing side reactions. Its high purity and stability make it suitable for demanding synthetic applications in medicinal chemistry and biochemical research.
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid structure
2172467-74-0 structure
Product name:1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid
CAS No:2172467-74-0
MF:C27H32N2O5
MW:464.553387641907
CID:5943218
PubChem ID:165528433

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid
    • EN300-1496505
    • 2172467-74-0
    • 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
    • Inchi: 1S/C27H32N2O5/c1-17(24(30)29-27(25(31)32)14-8-3-9-15-27)18(2)28-26(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: AFNUWFXNEZITBZ-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCCC1)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1496505-10.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
10g
$14487.0 2023-06-05
Enamine
EN300-1496505-50mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
50mg
$2829.0 2023-09-28
Enamine
EN300-1496505-1000mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
1000mg
$3368.0 2023-09-28
Enamine
EN300-1496505-0.05g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
0.05g
$2829.0 2023-06-05
Enamine
EN300-1496505-1.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
1g
$3368.0 2023-06-05
Enamine
EN300-1496505-100mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
100mg
$2963.0 2023-09-28
Enamine
EN300-1496505-5000mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
5000mg
$9769.0 2023-09-28
Enamine
EN300-1496505-0.25g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
0.25g
$3099.0 2023-06-05
Enamine
EN300-1496505-500mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
500mg
$3233.0 2023-09-28
Enamine
EN300-1496505-0.5g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclohexane-1-carboxylic acid
2172467-74-0
0.5g
$3233.0 2023-06-05

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid Related Literature

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid (CAS: 2172467-74-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid (CAS: 2172467-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role in enhancing the efficiency of peptide chain elongation, particularly in the synthesis of complex peptides with therapeutic potential. Furthermore, the compound's stability under various conditions was rigorously tested, confirming its suitability for industrial applications.

In addition to its synthetic utility, research has explored the biological activity of derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

The compound's mechanism of action has also been a subject of investigation. Computational modeling and molecular dynamics simulations have provided insights into its interactions with biological targets. For instance, a 2023 study in ACS Chemical Biology utilized docking simulations to predict binding affinities with protease enzymes, revealing high specificity and potential for targeted drug design. These computational approaches are complemented by experimental data, creating a robust foundation for future research.

Despite these advancements, challenges remain. The scalability of synthesis, cost-effectiveness, and potential side effects of derivatives are areas requiring further exploration. Collaborative efforts between academia and industry are essential to address these issues and translate laboratory findings into clinical applications. Ongoing research aims to expand the compound's utility beyond peptide synthesis, exploring its role in drug delivery systems and as a scaffold for novel therapeutics.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclohexane-1-carboxylic acid (CAS: 2172467-74-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and mechanistic insights, paving the way for future innovations. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics and synthetic methodologies.

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.